3-(Bromomethyl)oxetane-3-carbaldehyde
Description
3-(Bromomethyl)oxetane-3-carbaldehyde (CAS: Not explicitly provided in evidence; inferred structural analogs are discussed) is a brominated oxetane derivative featuring both a bromomethyl (-CH₂Br) and an aldehyde (-CHO) group on the oxetane ring. The aldehyde group enables nucleophilic addition reactions, while the bromomethyl group facilitates alkylation or cross-coupling processes, making it valuable in pharmaceuticals and materials science.
Properties
CAS No. |
1188264-39-2 |
|---|---|
Molecular Formula |
C5H7BrO2 |
Molecular Weight |
179.01 g/mol |
IUPAC Name |
3-(bromomethyl)oxetane-3-carbaldehyde |
InChI |
InChI=1S/C5H7BrO2/c6-1-5(2-7)3-8-4-5/h2H,1,3-4H2 |
InChI Key |
IVIJCKIHFPSUJI-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CO1)(CBr)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural analogs and their properties:
Key Differences and Reactivity
Functional Group Diversity :
- Aldehyde vs. Carboxylic Acid : The aldehyde group in 3-(Bromomethyl)oxetane-3-carbaldehyde allows for condensation reactions (e.g., formation of imines or hydrazones), whereas the carboxylic acid in its analog (CAS 1802048-89-0) supports acid-catalyzed reactions like esterification .
- Bromophenyl vs. Bromomethyl : Bromophenyl-substituted oxetanes (e.g., CAS 1363381-25-2) are tailored for cross-coupling reactions (e.g., Suzuki-Miyaura), while bromomethyl groups enable alkylation or nucleophilic substitution .
Stability and Reactivity: Methyl-substituted oxetanes (e.g., 3-bromomethyl-3-methyloxetane) exhibit enhanced steric hindrance, reducing reactivity but improving stability for storage . Long-chain ether derivatives (e.g., CAS 862767-88-2) prioritize solubility in non-polar media, making them suitable for polymer applications .
Larger molecules (e.g., CAS 862767-88-2) may pose lower volatility risks compared to smaller analogs .
Research Findings and Trends
Recent studies emphasize the tunability of oxetane derivatives for targeted applications:
- Ionization Energy : 3-Bromomethyl-3-methyloxetane has an ionization energy of 9.68 eV, influencing its stability under photochemical conditions .
- Structural Similarity: Computational analyses () rank 3-(4-Bromophenyl)-3-methyloxetane (Similarity: 0.97) as the closest analog to 3-(3-Bromophenyl)oxetane-3-carbaldehyde, highlighting minor steric and electronic differences .
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